Cas no 854107-57-6 (3-Chloro-4-(2-acetoxyethoxy)benzaldehyde)

• Product Name: 3-Chloro-4-(2-acetoxyethoxy)benzaldehyde
• CAS No: 854107-57-6
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 2152198
• Update Time: 2023-08-05

3-Chloro-4-(2-acetoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2-acetoxyethoxy)benzaldehyde
• SDIQJZOGVFKNEU-UHFFFAOYSA-N
• 3-chloro-4-(2-acetoxy-ethoxy)-benzaldehyde
• 3-Chloro-4-(2-acetoxyethoxy)benzaldehyde

• Inchi： 1S/C11H11ClO4/c1-8(14)15-4-5-16-11-3-2-9(7-13)6-10(11)12/h2-3,6-7H,4-5H2,1H3
• InChI Key： SDIQJZOGVFKNEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCCOC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Topological Polar Surface Area: 52.6